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Compound of Interest

Compound Name: 4-Ethoxy-2-butanol
CAS No.: 53892-34-5
Cat. No.: B13255081
Get Quote
. J
Introduction

4-Ethoxy-2-butanol is a bifunctional organic compound featuring both a secondary alcohol
and an ether functional group.[1] This unique structure allows it to serve as a versatile
intermediate and reagent in various organic syntheses. While not prominently featured as a key
reagent in specific "named reactions," its utility lies in its application in fundamental organic
transformations such as oxidation and reduction. These reactions are crucial in the synthesis of
fine chemicals, pharmaceuticals, and agrochemicals.[2] This document provides detailed
application notes and protocols for the use of 4-ethoxy-2-butanol in key synthetic
transformations.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-ethoxy-2-butanol is provided in

the table below.
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Property Value Reference
Molecular Formula C6H1402 [3114]
Molecular Weight 118.17 g/mol [3]

IUPAC Name 4-ethoxybutan-2-ol [3]

CAS Number 53892-34-5 [31[4]
Appearance Liquid

Boiling Point 176-178 °C

Density 0.915 g/mL

Application in Oxidation Reactions

The secondary alcohol group in 4-ethoxy-2-butanol can be readily oxidized to a ketone,
yielding 4-ethoxy-2-butanone.[1] This transformation is a common step in the synthesis of more
complex molecules where a carbonyl group is required for subsequent reactions such as aldol
condensations, Grignard reactions, or reductive aminations.

Experimental Protocol: Oxidation of 4-Ethoxy-2-butanol
to 4-Ethoxy-2-butanone

This protocol describes the oxidation of 4-ethoxy-2-butanol using pyridinium chlorochromate
(PCC), a common and effective oxidizing agent for converting secondary alcohols to ketones
with minimal over-oxidation.

Materials:

4-Ethoxy-2-butanol

Pyridinium chlorochromate (PCC)

Dichloromethane (DCM), anhydrous

Silica gel
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» Diethyl ether

¢ Magnesium sulfate (MgSO4), anhydrous
e Round-bottom flask

o Magnetic stirrer and stir bar

» Reflux condenser

e Separatory funnel

» Rotary evaporator

o Glassware for column chromatography
Procedure:

e Reaction Setup: In a dry, 250 mL round-bottom flask equipped with a magnetic stir bar,
dissolve 4-ethoxy-2-butanol (5.0 g, 42.3 mmol) in 100 mL of anhydrous dichloromethane.

o Addition of Oxidizing Agent: To the stirred solution, add pyridinium chlorochromate (PCC)
(13.6 g, 63.5 mmol) in one portion. The mixture will become a dark, heterogeneous slurry.

e Reaction Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the
progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent (e.g., 3:1
hexanes:ethyl acetate). The disappearance of the starting material spot and the appearance
of a new, lower Rf spot corresponding to the ketone indicates the reaction is complete.

o Workup: Upon completion, dilute the reaction mixture with 100 mL of diethyl ether. Pass the
mixture through a short plug of silica gel to filter out the chromium salts. Wash the silica gel
plug with additional diethyl ether (2 x 50 mL) to ensure all the product is collected.

 Purification: Combine the organic filtrates and concentrate them under reduced pressure
using a rotary evaporator. The resulting crude oil can be further purified by flash column
chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford
the pure 4-ethoxy-2-butanone.
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e Characterization: The final product should be characterized by spectroscopic methods (*H
NMR, 8C NMR, IR) to confirm its identity and purity.

Expected Yield: 75-85%

Quantitative Data Summary

Molar Mass ( g/mol

Reactant ) Amount (g) Moles (mmol)
4-Ethoxy-2-butanol 118.17 5.0 42.3
Pyridinium

215.56 13.6 63.5

chlorochromate (PCC)

Expected Yield Range

Product Molar Mass ( g/mol ) Theoretical Yield (g) ©
g

4-Ethoxy-2-butanone 116.16 491 3.68-4.17

Application in Reduction Reactions

The hydroxyl group of 4-ethoxy-2-butanol can be removed through a reduction process,
although this is a less common transformation as the alcohol functionality is often desired for
further reactions. A more relevant reduction is the conversion of its oxidation product, 4-ethoxy-
2-butanone, back to 4-ethoxy-2-butanol. This is a key step in stereoselective synthesis where
control over the chirality of the secondary alcohol is desired.

Experimental Protocol: Reduction of 4-Ethoxy-2-
butanone to 4-Ethoxy-2-butanol

This protocol details the reduction of 4-ethoxy-2-butanone to 4-ethoxy-2-butanol using sodium
borohydride (NaBH4), a mild and selective reducing agent for ketones.

Materials:

e 4-Ethoxy-2-butanone
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e Sodium borohydride (NaBH4)

e Methanol

» Deionized water

e 1 M Hydrochloric acid (HCI)

 Diethyl ether

e Sodium bicarbonate (NaHCO3), saturated solution
e Brine (saturated NaCl solution)

e Magnesium sulfate (MgS0O4), anhydrous
» Round-bottom flask

e Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

» Rotary evaporator

Procedure:

e Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve
4-ethoxy-2-butanone (5.0 g, 43.0 mmol) in 100 mL of methanol. Cool the solution to 0 °C in
an ice bath.

» Addition of Reducing Agent: To the stirred, cooled solution, add sodium borohydride (0.81 g,
21.5 mmol) portion-wise over 15 minutes. Be cautious as the addition may cause some
effervescence.

» Reaction Monitoring: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to
room temperature and stir for an additional hour. Monitor the reaction progress by TLC until
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the starting ketone is no longer visible.

e Quenching: Carefully quench the reaction by the slow, dropwise addition of 20 mL of
deionized water.

e Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.

» Extraction: To the remaining aqueous layer, add 50 mL of diethyl ether. Transfer the mixture
to a separatory funnel. Separate the layers and extract the aqueous layer with diethyl ether
(2 x 30 mL).

e Washing: Combine the organic extracts and wash with 30 mL of 1 M HCI, followed by 30 mL
of saturated sodium bicarbonate solution, and finally with 30 mL of brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to yield the crude 4-ethoxy-2-butanol.

 Purification: The crude product can be purified by distillation under reduced pressure if
necessary.

o Characterization: Confirm the identity and purity of the product using spectroscopic
techniques.

Expected Yield: 85-95%

Quantitative Data Summary

Molar Mass ( g/mol

Reactant | Amount (g) Moles (mmol)
4-Ethoxy-2-butanone 116.16 5.0 43.0
Sodium borohydride

37.83 0.81 215
(NaBH4)

] ) Expected Yield Range
Product Molar Mass ( g/mol ) Theoretical Yield (g) @
g

4-Ethoxy-2-butanol 118.17 5.08 4.32-4.83
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Diagrams

4-Ethoxy-2-butanol

Oxidation Reaction
(Room Temperature, 2-4h)

Workup Purification
( (Filtration through Silica) (Column Chromatography) 4»Ethoxy»2»butanone)

PCC in DCM

Click to download full resolution via product page

Caption: Workflow for the oxidation of 4-ethoxy-2-butanol.

4-Ethoxy-2-butanone

Reduction Reaction Quench Extraction
(0°C to RT, 2h) (Diethyl Ether) 4-Ethoxy-2-butanol

NaBH4 in Methanol

Click to download full resolution via product page
Caption: Workflow for the reduction of 4-ethoxy-2-butanone.

In conclusion, while 4-ethoxy-2-butanol may not be a reagent in specific named reactions, its
utility as a synthetic intermediate is evident from its participation in fundamental organic
transformations. The protocols provided herein offer a practical guide for researchers in the
fields of chemistry and drug development to effectively utilize this versatile molecule in their
synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: 4-Ethoxy-2-butanol in
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ethoxy-2-butanol-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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